Cas no 912769-10-9 (tert-Butyl 4-(2-methylbenzoyl)-piperidine-1-carboxylate)
Tert-Butyl 4-(2-methylbenzoyl)-piperidine-1-carboxylate is a synthetic organic compound with notable applications in organic synthesis. It features a piperidine ring, which enhances its versatility in forming amide linkages, and a 2-methylbenzoyl group, providing a reactive acyl moiety. This compound is valued for its purity and stability, making it an ideal building block for the synthesis of complex organic molecules.

912769-10-9 structure
Product name:tert-Butyl 4-(2-methylbenzoyl)-piperidine-1-carboxylate
tert-Butyl 4-(2-methylbenzoyl)-piperidine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl 4-(2-Methylbenzoyl)piperidine-1-carboxylate
- 4-(2-methylbenzoyl)piperidine-1-carboxylic acid tert-butyl ester
- 1-Piperidinecarboxylic acid, 4-(2-methylbenzoyl)-, 1,1-dimethylethyl ester
- tert-Butyl 4-(2-methylbenzoyl)-piperidine-1-carboxylate
- E89305
- HS-3771
- MFCD08689359
- 1,1-Dimethylethyl 4-(2-methylbenzoyl)-1-piperidinecarboxylate
- 912769-10-9
- tert-butyl4-(2-methylbenzoyl)piperidine-1-carboxylate
-
- Inchi: 1S/C18H25NO3/c1-13-7-5-6-8-15(13)16(20)14-9-11-19(12-10-14)17(21)22-18(2,3)4/h5-8,14H,9-12H2,1-4H3
- InChI Key: PGQPWTAQUAYJTE-UHFFFAOYSA-N
- SMILES: N1(C(OC(C)(C)C)=O)CCC(C(=O)C2=CC=CC=C2C)CC1
Computed Properties
- Exact Mass: 303.183
- Monoisotopic Mass: 303.183
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 405
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 46.6A^2
Experimental Properties
- Density: 1.1±0.1 g/cm3
- Boiling Point: 415.9±38.0 °C at 760 mmHg
- Flash Point: 205.3±26.8 °C
- Vapor Pressure: 0.0±1.0 mmHg at 25°C
tert-Butyl 4-(2-methylbenzoyl)-piperidine-1-carboxylate Security Information
- Signal Word:warning
- Hazard Statement: H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
tert-Butyl 4-(2-methylbenzoyl)-piperidine-1-carboxylate Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1644341-10g |
Tert-butyl 4-(2-methylbenzoyl)piperidine-1-carboxylate |
912769-10-9 | 98% | 10g |
¥13804.00 | 2024-04-25 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1644341-5g |
Tert-butyl 4-(2-methylbenzoyl)piperidine-1-carboxylate |
912769-10-9 | 98% | 5g |
¥10850.00 | 2024-04-25 | |
A2B Chem LLC | AX03842-1g |
tert-Butyl 4-(2-methylbenzoyl)piperidine-1-carboxylate |
912769-10-9 | 97% | 1g |
$366.00 | 2024-05-20 | |
Chemenu | CM301359-500mg |
tert-butyl 4-(2-methylbenzoyl)piperidine-1-carboxylate |
912769-10-9 | 95% | 500mg |
$338 | 2022-09-29 | |
TRC | T010880-125mg |
tert-Butyl 4-(2-methylbenzoyl)-piperidine-1-carboxylate |
912769-10-9 | 125mg |
$ 135.00 | 2022-06-03 | ||
Ambeed | A334377-100mg |
tert-Butyl 4-(2-methylbenzoyl)piperidine-1-carboxylate |
912769-10-9 | 97% | 100mg |
$100.0 | 2025-03-04 | |
abcr | AB601424-250mg |
tert-Butyl 4-(2-methylbenzoyl)piperidine-1-carboxylate; . |
912769-10-9 | 250mg |
€315.80 | 2024-07-19 | ||
Chemenu | CM301359-500mg |
tert-butyl 4-(2-methylbenzoyl)piperidine-1-carboxylate |
912769-10-9 | 95% | 500mg |
$338 | 2021-08-18 | |
TRC | T010880-250mg |
tert-Butyl 4-(2-methylbenzoyl)-piperidine-1-carboxylate |
912769-10-9 | 250mg |
$ 225.00 | 2022-06-03 | ||
A2B Chem LLC | AX03842-100mg |
tert-Butyl 4-(2-methylbenzoyl)piperidine-1-carboxylate |
912769-10-9 | 97% | 100mg |
$80.00 | 2024-05-20 |
tert-Butyl 4-(2-methylbenzoyl)-piperidine-1-carboxylate Related Literature
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Nicolas A. Riensch,Ayse Deniz,Sebastian Kühl,Lars Müller,Alina Adams,Andrij Pich,Holger Helten Polym. Chem., 2017,8, 5264-5268
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Kenneth R. Seddon,Geetha Srinivasan,Małgorzata Swadźba-Kwaśny,Anthony R. Wilson Phys. Chem. Chem. Phys., 2013,15, 4518-4526
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Shau-Hua Ueng,Sheng-Yao Hsueh,Chien-Chen Lai,Yi-Hung Liu,Shie-Ming Peng,Sheng-Hsien Chiu Chem. Commun., 2008, 817-819
-
Jie Lv,Shuangling Wang,Cong Zhang,Yulong Lin,Yan Fu,Meng Li Analyst, 2020,145, 5032-5040
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:912769-10-9)tert-Butyl 4-(2-methylbenzoyl)-piperidine-1-carboxylate

Purity:99%/99%
Quantity:250mg/1g
Price ($):152/411